Cas no 2649073-70-9 (2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylbutanoic acid)

• Product Name: 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylbutanoic acid
• CAS No: 2649073-70-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5870965
• PubChem ID: 165559270
• Update Time: 2025-06-08

2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)-2-methylbutanoic acid
• 2649073-70-9
• EN300-1506626
• 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylbutanoic acid

• Inchi： 1S/C26H30N2O6/c1-3-26(2,24(30)31)28-23(29)22-13-12-16(34-22)14-27-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： XHDJTMJRMCLUJJ-UHFFFAOYSA-N
• SMILES： O1C(C(NC(C(=O)O)(C)CC)=O)CCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylbutanoic acid

Research Briefing on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylbutanoic acid (CAS: 2649073-70-9)

In recent years, the compound 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylbutanoic acid (CAS: 2649073-70-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various applications, including drug development and peptide synthesis. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the oxolan-2-yl formamido moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its stability, solubility, and reactivity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its purity and structural integrity. The compound's role in solid-phase peptide synthesis (SPPS) has been particularly noteworthy, as it facilitates the efficient coupling of amino acids while minimizing side reactions.

One of the key findings from recent research is the compound's ability to act as a building block for the development of novel peptide-based therapeutics. Its structural attributes allow for the incorporation of non-natural amino acids, thereby expanding the scope of peptide drug design. Additionally, studies have explored its potential in targeted drug delivery systems, where its chemical properties enable precise conjugation with bioactive molecules.

Further investigations have delved into the pharmacokinetic and pharmacodynamic profiles of derivatives of 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylbutanoic acid. Preliminary results suggest favorable bioavailability and low toxicity, making it a promising candidate for preclinical development. However, challenges such as scalability of synthesis and in vivo stability remain areas of active research.

In conclusion, 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)-2-methylbutanoic acid (CAS: 2649073-70-9) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis and drug development highlight its potential to contribute to the advancement of therapeutic innovations. Ongoing studies aim to address existing limitations and further elucidate its mechanistic roles in biological systems.